Cas no 2228275-85-0 (2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine)

• Product Name: 2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine
• CAS No: 2228275-85-0
• MF: C₁₀H₁₁F₂N
• MW: 183.1978495121
• CID: 6092499
• PubChem ID: 165850952
• Update Time: 2025-06-08

2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine
• EN300-1758707
• 2228275-85-0

• Inchi： 1S/C10H11F2N/c1-5-2-7(11)10(8(12)3-5)6-4-9(6)13/h2-3,6,9H,4,13H2,1H3
• InChI Key： NZPCIOCXZGWYRW-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C1CC1N)F

Computed Properties

• Exact Mass: 183.08595568g/mol
• Monoisotopic Mass: 183.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine

Comprehensive Overview of 2-(2,6-Difluoro-4-methylphenyl)cyclopropan-1-amine (CAS No. 2228275-85-0)

2-(2,6-Difluoro-4-methylphenyl)cyclopropan-1-amine (CAS No. 2228275-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropane ring fused with a 2,6-difluoro-4-methylphenyl group, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors. The presence of fluorine atoms enhances its metabolic stability, a critical factor in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine has surged, driven by their role in developing next-generation therapeutics. Searches for "fluorinated amine derivatives" and "cyclopropane-based drug candidates" have spiked, reflecting industry trends toward precision medicine. This compound’s structural versatility allows it to serve as a building block for small-molecule inhibitors, addressing challenges in oncology and neurology. Its lipophilicity and hydrogen-bonding capacity further make it a candidate for optimizing pharmacokinetic profiles.

The synthesis of CAS No. 2228275-85-0 involves multi-step organic reactions, including cyclopropanation and aromatic fluorination, which are topics of high interest in academic and industrial forums. Queries like "how to synthesize difluorophenyl cyclopropane amines" or "applications of fluorinated cyclopropanes" highlight the need for detailed technical insights. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a priority for laboratories focusing on high-throughput screening.

Beyond pharmaceuticals, 2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine is explored in material science for designing advanced polymers with tailored properties. Its thermal stability and electronic effects from fluorine substitution align with innovations in organic electronics and catalysis. Discussions on platforms like ResearchGate often emphasize its role in green chemistry, addressing sustainability concerns in chemical synthesis.

Regulatory and safety assessments confirm that this compound is compliant with standard handling protocols, though users should adhere to Good Laboratory Practices (GLP). Its non-hazardous classification under current guidelines makes it accessible for research without restrictive permitting. FAQs such as "is 2-(2,6-difluorophenyl)cyclopropan-1-amine toxic" or "storage conditions for fluorinated amines" are addressed in safety data sheets, reinforcing its suitability for diverse applications.

In summary, 2-(2,6-difluoro-4-methylphenyl)cyclopropan-1-amine (CAS No. 2228275-85-0) represents a convergence of innovation in drug design and material science. Its molecular architecture and functional adaptability position it as a pivotal compound in addressing unmet scientific and industrial needs, resonating with global search trends and research priorities.